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Compound of Interest

Compound Name: Barium iodide dihydrate

Cat. No.: B1341596 Get Quote

CAS Number: 7787-33-9

Chemical Formula: BaI₂·2H₂O

This technical guide provides an in-depth overview of Barium Iodide Dihydrate, a compound

with significant applications in research and development. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, and applications.

Physicochemical Properties
Barium iodide dihydrate is a white to off-white crystalline solid or powder.[1] It is odorless and

has a neutral pH of 7 in an aqueous solution.[1] This compound is known to be stable but

sensitive to air and light, as well as being hygroscopic. It is incompatible with strong oxidizing

agents. The key physical and chemical properties are summarized in the table below.
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Property Value

Molecular Weight 427.167 g/mol [1]

Appearance White to off-white crystalline solid/powder[1][2]

Density 4.916 g/cm³[1]

pH 7 (neutral)[1]

Solubility in Water 166.7 g/100 mL (at 0°C)[1]

Solubility in Alcohol Readily soluble[1]

Thermal Behavior Loses first water molecule at 98.9°C[1]

Loses second water molecule at 539°C[1]

Decomposes at 740°C[1]

Synthesis of Barium Iodide Dihydrate
Barium iodide dihydrate can be synthesized through several methods. The following sections

detail the experimental protocols for its preparation.

Synthesis from Iodine and Iron Powder
A common method for producing high-purity barium iodide dihydrate involves a multi-step

process starting with iodine and iron powder.

Experimental Protocol:

Preparation of Ferrous Iodide: In a suitable reaction vessel, combine iodine and iron powder.

For every 1.0 mole of iodine, use 1.2-1.5 moles of iron powder. The reaction is carried out in

water, with the weight of the water being 2-3 times the weight of the iodine. The mixture is

stirred at 60-100 rpm and maintained at a temperature of 40-60°C for 30-50 minutes. The

reaction is monitored until the concentrations of free iodine and iodate (IO₃⁻) are within

acceptable limits, yielding a solution of ferrous iodide.

Synthesis of Barium Iodide: The prepared ferrous iodide solution is then added to a solution

of barium hydroxide under constant stirring. The molar ratio of ferrous iodide to barium
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hydroxide should be 1:1. This neutralization reaction results in the formation of iron(II)

hydroxide precipitate and a solution of barium iodide.

Purification and Crystallization: The reaction mixture is boiled for 20 minutes. The pH of the

solution is then adjusted to 8.5-9 using additional barium hydroxide. Following this, activated

carbon, equivalent to 2-5% of the initial weight of iodine, is added to the solution to adsorb

and remove the Fe(OH)₂ precipitate and other impurities. The solution is then filtered to

obtain a clear barium iodide solution.

Isolation of Barium Iodide Dihydrate: The transparent barium iodide solution is

concentrated by evaporation at room temperature and atmospheric pressure until crystals of

barium iodide begin to precipitate. The crystals are then collected by centrifugation and

dehydrated.

Drying: The final product is dried at a temperature of 75-90°C for 60-90 minutes to yield

barium iodide dihydrate with a purity of ≥99%.
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Step 1: Ferrous Iodide Synthesis

Step 2: Barium Iodide Synthesis

Step 3: Purification
Steps 4 & 5: Isolation and Drying
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Workflow for the synthesis of Barium Iodide Dihydrate.

Neutralization Reaction
Barium iodide dihydrate can also be prepared by the neutralization of barium carbonate with

hydroiodic acid in an aqueous solution.[3][4] The product crystallizes out of the solution as the

dihydrate.[3][4]

Reaction: BaCO₃ + 2HI(aq) → BaI₂(aq) + H₂O(l) + CO₂(g)
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Synthesis of Barium Iodide Dihydrate via neutralization.

Double Displacement Reaction
Another method of synthesis is a double displacement reaction between potassium iodide and

barium nitrate in an aqueous solution. The barium iodide formed in the solution crystallizes as

the dihydrate.

Reaction: 2KI(aq) + Ba(NO₃)₂(aq) → BaI₂(aq) + 2KNO₃(aq)
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Synthesis via double displacement reaction.

Dehydration
Barium iodide dihydrate undergoes a stepwise dehydration upon heating.[1] It first loses one

water molecule to form the monohydrate, and upon further heating, it loses the second water

molecule to become anhydrous barium iodide.[1]
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Dehydration of Barium Iodide Dihydrate.

Applications in Research and Development
Barium iodide dihydrate is a versatile compound with several applications in scientific

research and various industries.

Precursor in Chemical Synthesis: It serves as a crucial starting material for the synthesis of

other iodide compounds and organobarium compounds.[5][6][7]

Analytical Chemistry: Due to its high solubility, it is used as a reagent in analytical

procedures, particularly for the detection and quantification of iodide and other halide ions.[5]

Materials Science: Barium iodide dihydrate is utilized in the production of specialty glasses

and ceramics, where it can enhance their optical and mechanical properties.[5] It is also

employed in the manufacturing of certain types of semiconductors and photoconductive

materials.[5]

Medical Imaging: The compound has applications as a contrast agent in medical imaging

techniques such as X-rays and CT scans, aiding in better diagnosis.[5]
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Other Industrial Uses: It plays a role in the development of phosphors for fluorescent lamps.

[5]

Safety and Handling
Barium iodide dihydrate is classified as acutely toxic if swallowed or inhaled.[8] Appropriate

personal protective equipment, including gloves, eye protection, and respiratory protection,

should be worn when handling this chemical.[9][10] It should be handled in a well-ventilated

area, such as a fume hood, to avoid the formation and inhalation of dust.[9][10][11] The

compound is hygroscopic and sensitive to air and light, so it should be stored in a tightly sealed

container in a cool, dry place.[2][11][12] In case of accidental exposure, it is crucial to seek

medical attention.[8][10][11] For detailed safety information, refer to the Safety Data Sheet

(SDS).[8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341596#barium-iodide-dihydrate-cas-number-7787-
33-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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